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Introduction

Actinium-228 (228Ac), a beta-emitting radionuclide, is a key member of the Thorium-232 decay
series.[1][2] Its relatively short half-life and characteristic gamma emissions make it a subject of
interest in various research fields, including nuclear physics and radiopharmaceutical
development.[3] An accurate determination of its half-life is crucial for applications in radiation
dosimetry, isotope production, and for the calibration of radiation detection instruments. This
technical guide provides a comprehensive overview of the methodologies for determining the
half-life of Actinium-228, tailored for a scientific audience.

Physical Properties and Decay Characteristics

Actinium-228 decays via beta emission to Thorium-228 (228Th).[2] This decay is accompanied
by the emission of gamma rays of various energies, which are characteristic of the daughter
nucleus in its excited states. The most prominent gamma emission lines for 28Ac are found at
energies of 338 keV, 911 keV, and 1588 keV.[4]

The accepted half-life of Actinium-228 is approximately 6.15 hours.[2][3][4] This value has
been determined through various experimental techniques over the years. The decay constant
(A) is related to the half-life (t/2) by the formula: A = In(2) / ta/.

Quantitative Half-Life Data for Actinium-228
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The half-life of Actinium-228 has been measured by numerous researchers. The following
table summarizes some of the reported values.

Reported Half-Life (hours) Decay Constant (s™*) Year of Discovery/Report
6.15(2) 3.130746072989 x 10-> 1906
6.14(3) 3.13(1) x 10-5 2020

Note: The numbers in parentheses represent the uncertainty in the last digit.[3][5]

Experimental Protocols for Half-Life Determination

The determination of the half-life of Actinium-228 can be accomplished using several
radiometric techniques. The two most common methods, gamma spectroscopy and Geiger-
Muller counting, are detailed below.

Sample Preparation

A crucial first step in the experimental determination of the half-life of 222Ac is the separation of
the nuclide from its long-lived parent, Radium-228 (228Ra), which has a half-life of 5.75 years.
This is necessary to ensure that the measured activity is solely due to the decay of 228Ac.

One established method involves the use of a "cow" or generator system, where 222Ra is
adsorbed onto a stationary phase, and the daughter 222Ac can be selectively eluted.[1]
Chemical separation techniques, such as precipitation and solvent extraction, can also be
employed to isolate Actinium-228.[6] For instance, after allowing for the in-growth of 228Ac
from a 228Ra source, the actinium can be co-precipitated with a carrier like lanthanum oxalate.

Method 1: Gamma-Ray Spectroscopy

Gamma-ray spectroscopy is a highly effective method for determining the half-life of gamma-
emitting radionuclides like Actinium-228. This technique allows for the selective measurement
of the activity of 2282Ac by focusing on its characteristic gamma-ray peaks, thus minimizing
interference from other radionuclides.

Materials and Equipment:
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e High-Purity Germanium (HPGe) or Sodium lodide (Nal(Tl)) gamma-ray detector
e Multichannel Analyzer (MCA)
e Lead shielding to reduce background radiation
» Calibrated gamma-ray sources for energy and efficiency calibration (e.g., 3’Cs, °Co)
e Actinium-228 sample
Procedure:
e System Setup and Calibration:
o Position the gamma-ray detector within the lead shield.

o Perform an energy calibration of the spectrometer using standard sources with well-known
gamma-ray energies.

o Perform an efficiency calibration to determine the detector's response as a function of
gamma-ray energy.

e Background Measurement:

o Acquire a background spectrum for a sufficient amount of time to obtain statistically
significant data. This will be subtracted from the sample spectra.

» Data Acquisition:
o Place the prepared Actinium-228 sample at a reproducible distance from the detector.

o Acquire a series of gamma-ray spectra at regular time intervals. The duration of each
measurement and the total measurement time should be chosen based on the expected
half-life of approximately 6.15 hours. For example, spectra could be acquired every 30
minutes for a total of 24 hours.

e Data Analysis:
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o For each spectrum, identify the full-energy peak corresponding to a prominent gamma-ray
of 228Ac (e.g., 911 keV).

o Determine the net peak area (total counts in the peak minus the background counts) for
this peak in each spectrum. The net peak area is directly proportional to the activity of the
sample at the time of measurement.

o Correct the net peak areas for the decay that occurred during the acquisition time of each
spectrum.

o Plot the natural logarithm of the corrected net peak area (In(A)) versus the time at which
each measurement was started.

o Perform a linear least-squares fit to the data points. The slope of the resulting line will be
eqgual to the negative of the decay constant (A).

o Calculate the half-life using the formula: t1/2 = -In(2) / slope.

Method 2: Geiger-Miiller (GM) Counting

Geiger-Mdller counting is a simpler and more widely available technique for measuring beta
activity. Since Actinium-228 is a beta emitter, a GM counter can be used to monitor its decay
over time.

Materials and Equipment:

Geiger-Mdller tube with a thin end-window, suitable for beta particle detection

Scaler or rate meter

High-voltage power supply for the GM tube

Sample holder with reproducible geometry

Actinium-228 sample

Procedure:
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Determination of Operating Voltage:

o

Place a long-lived beta source near the GM tube.

[¢]

Gradually increase the high voltage applied to the tube while recording the count rate.

[¢]

Plot the count rate as a function of the applied voltage to determine the "plateau” region,
where the count rate is relatively independent of the voltage.

[¢]

Set the operating voltage to a value within the first third of this plateau.
Background Measurement:
o Remove all radioactive sources from the vicinity of the detector.

o Measure the background count rate for a sufficiently long period to obtain good statistics.
This background rate will be subtracted from all subsequent sample measurements.

Dead Time Correction:

o Determine the dead time of the GM counter using a method such as the two-source
method. The dead time is the period after a detection event during which the counter is
unable to record another event. All measured count rates must be corrected for dead time
to obtain the true count rates.

Data Acquisition:

o Place the prepared Actinium-228 sample in the sample holder at a fixed distance from
the GM tube window.

o Record the number of counts over a series of fixed time intervals (e.g., every 15-30
minutes) for a duration of several half-lives (e.g., 18-24 hours).

Data Analysis:
o Calculate the count rate for each measurement interval.

o Subtract the background count rate from each measured count rate.
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[e]

Correct the background-subtracted count rates for dead time.

(¢]

Plot the natural logarithm of the corrected count rate (In(R)) versus time.

[¢]

Perform a linear least-squares fit to the data. The slope of the line will be equal to the
negative of the decay constant (A).

[¢]

Calculate the half-life using the formula: ti/2 = -In(2) / slope.
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Visualizations

Caption: The decay scheme of Actinium-228 to Thorium-228 via beta decay.
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Caption: Experimental workflow for half-life determination using gamma spectroscopy.
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Caption: Experimental workflow for half-life determination using Geiger-Miller counting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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